Cas no 332360-05-1 (1,2-Ethanedisulfonicacid, 1,2-dihydroxy-, sodium salt, hydrate (1:2:?))

• Product Name: 1,2-Ethanedisulfonicacid, 1,2-dihydroxy-, sodium salt, hydrate (1:2:?)
• CAS No: 332360-05-1
• MF: C₂H₆Na₂O₉S₂
• MW: 284.173181056976
• CID: 320617
• PubChem ID: 87570352
• Update Time: 2025-06-13

1,2-Ethanedisulfonicacid, 1,2-dihydroxy-, sodium salt, hydrate (1:2:?) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedisulfonicacid, 1,2-dihydroxy-, sodium salt, hydrate (1:2:?)
• Glyoxal Sodium Bisulfite Hydrate(contains oligomers)
• disodium,1,2-dihydroxyethane-1,2-disulfonate,hydrate
• Glyoxalsodiumbisulfiteadditioncompoundhydrate
• MONOSODIUM MONOSODIUM(II) MONO(1,2-DIHYDROXYETHANE-1,2-DISULFONATE) HYDRATE
• 1,2-Dihydroxy-1,2-ethanedisulfonic acid disodium salt
• 1,2-Dihydroxy-1,2-ethanedisulfonic acid disodium salt hydrate
• DISODIUM 1,2-DIHYDROXYETHANE-1,2-DISULFONATE HYDRATE
• Glyoxal SodiuM Bisulfite Hydrate
• Disodium 1,2-dihydroxy-1,2-ethanedisulfonate monohydrate
• Glyoxal sodium bisulfite addition compound hydrate
• 1,2-Ethanedisulfonic acid, 1,2-dihydroxy-, disodium salt, monohydrate
• UNII-9T0J444EKV
• 1,2-Ethanedisulfonic acid, 1,2-dihydroxy-, sodium salt, hydrate (1:2:1)
• JQYGKJGYGOFFIK-UHFFFAOYSA-L
• 9T0J444EKV
• Q27273126
• 6057-38-1
• disodium;1,2-dihydroxyethane-1,2-disulfonate;hydrate
• Glyoxal-sodium bisulfite monohydrate [MI]
• DTXSID50583414
• Glyoxal Sodium Bisulfite xHydrate
• Glyoxal-sodium bisulfite monohydrate
• Glyoxal sodium bisulfite addition compound hydrate,98
• MFCD00149541
• 332360-05-1
• Sodium 1,2-dihydroxyethane-1,2-disulfonate--water (2/1/1)
• C13100

• MDL： MFCD00007516
• Inchi： 1S/C2H6O8S2.2Na.H2O/c3-1(11(5,6)7)2(4)12(8,9)10;;;/h1-4H,(H,5,6,7)(H,8,9,10);;;1H2/q;2*+1;/p-2
• InChI Key： JQYGKJGYGOFFIK-UHFFFAOYSA-L
• SMILES： S(C(C(O)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+].O

Computed Properties

• Exact Mass: 283.92500
• Monoisotopic Mass: 219.934758
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• XLogP3: -3.2
• Topological Polar Surface Area: 155

Experimental Properties

• Color/Form: Not available
• Melting Point: 193 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 180.85000
• LogP: -1.18910
• Solubility: Not available
• Merck: 4510

1,2-Ethanedisulfonicacid, 1,2-dihydroxy-, sodium salt, hydrate (1:2:?) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on 1,2-Ethanedisulfonicacid, 1,2-dihydroxy-, sodium salt, hydrate (1:2:?)

Research Brief on 1,2-Ethanedisulfonic Acid, 1,2-Dihydroxy-, Sodium Salt, Hydrate (1:2:?) (CAS: 332360-05-1)

The compound 1,2-Ethanedisulfonic acid, 1,2-dihydroxy-, sodium salt, hydrate (1:2:?) (CAS: 332360-05-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonic acid derivative, characterized by its unique dihydroxy and disulfonic functional groups, exhibits promising properties for applications in drug formulation, catalysis, and biomolecular interactions. Recent studies have explored its potential as a stabilizing agent, a chelator, and a modulator of enzymatic activity, making it a compound of interest for both academic and industrial researchers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of this compound in enhancing the solubility and bioavailability of poorly water-soluble drugs. The study demonstrated that the sodium salt hydrate form of 1,2-Ethanedisulfonic acid could significantly improve the dissolution rates of hydrophobic active pharmaceutical ingredients (APIs), suggesting its utility as an excipient in novel drug formulations. The researchers attributed this effect to the compound's ability to form stable complexes with APIs through hydrogen bonding and electrostatic interactions.

Another notable advancement was reported in the field of biocatalysis. A 2024 paper in ACS Catalysis highlighted the compound's role as a cofactor mimic in enzymatic reactions. The study revealed that the dihydroxy and sulfonic acid groups of the compound could mimic natural cofactors, thereby enhancing the activity of certain oxidoreductases. This finding opens new avenues for the design of enzyme-based industrial processes, particularly in the synthesis of chiral intermediates for pharmaceuticals.

Recent structural studies using X-ray crystallography and NMR spectroscopy have provided deeper insights into the molecular interactions of 1,2-Ethanedisulfonic acid derivatives. These studies, published in Chemical Communications (2024), elucidated the compound's hydration state and its coordination behavior with metal ions, which is critical for its applications in metalloprotein inhibition and metal chelation therapy. The data suggested that the hydrate form (1:2:?) exhibits unique water-mediated hydrogen-bonding networks, contributing to its stability under physiological conditions.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of the compound. A 2023 review in Organic Process Research & Development discussed the optimization of synthetic routes to improve yield and reduce byproducts. The review emphasized the need for greener synthetic methodologies, such as flow chemistry, to address scalability issues while maintaining high purity standards for pharmaceutical applications.

In conclusion, 1,2-Ethanedisulfonic acid, 1,2-dihydroxy-, sodium salt, hydrate (1:2:?) (CAS: 332360-05-1) represents a versatile compound with broad potential in pharmaceutical sciences and chemical biology. Ongoing research aims to further explore its mechanisms of action, optimize its synthetic pathways, and expand its applications in drug development and industrial catalysis. Future studies are expected to focus on its toxicological profile and in vivo performance to facilitate its transition from bench to bedside.